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Compound of Interest

Compound Name: 2-Methyl-5-oxohexanoic acid

Cat. No.: B15278161 Get Quote

CAS Number: 54248-02-1

This technical guide provides a comprehensive overview of 2-Methyl-5-oxohexanoic acid,

consolidating available data for researchers, scientists, and professionals in drug development.

Due to the limited specific research on this compound, this guide also includes contextual

information from related compounds to offer a broader understanding.

Chemical Identity and Properties
2-Methyl-5-oxohexanoic acid is an organic compound featuring a carboxylic acid and a

ketone functional group.[1] Its structure includes a methyl group at the alpha-position to the

carboxyl group, which introduces a chiral center.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

IUPAC Name 2-methyl-5-oxohexanoic acid PubChem

Synonyms
5-Oxo-2-methylhexanoic acid,

2-methyl-5-ketohexanoic acid
PubChem

CAS Number 54248-02-1 PubChem

Molecular Formula C₇H₁₂O₃ PubChem

Molecular Weight 144.17 g/mol PubChem

Canonical SMILES CC(CCC(=O)C)C(=O)O PubChem

InChI Key
RJKCQJNOJDMYEM-

UHFFFAOYSA-N
PubChem

XLogP3 0.3 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 144.078644241 PubChem

Monoisotopic Mass 144.078644241 PubChem

Topological Polar Surface Area 54.4 Å² PubChem

Heavy Atom Count 10 PubChem

Spectral and Analytical Data
Detailed spectral data for 2-Methyl-5-oxohexanoic acid is available through various

databases. This information is crucial for the identification and characterization of the

compound.

Table 2: Available Spectral Data
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Data Type Source Reference/Link

¹³C NMR SpectraBase --INVALID-LINK--

GC-MS PubChem, SpectraBase
--INVALID-LINK--, --INVALID-

LINK--

IR PubChem, SpectraBase
--INVALID-LINK--, --INVALID-

LINK--

Note: Access to the full datasets may require a subscription to the respective databases.

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 2-Methyl-5-oxohexanoic
acid are not readily available in the surveyed literature, general synthetic routes for α-methyl γ-

keto acids can be inferred from established organic chemistry principles.

Potential Synthetic Approaches:

Oxidation of 2-methyl-5-hydroxyhexanoic acid: The corresponding secondary alcohol could

be oxidized using standard reagents like chromic acid or pyridinium chlorochromate (PCC) to

yield the ketone.

Alkylation of a β-keto ester: A multi-step synthesis could involve the alkylation of a suitable β-

keto ester, followed by hydrolysis and decarboxylation.

Reaction of α-morpholinonitriles with methyl acrylate: A method has been described for the

synthesis of α-methyl-γ-keto acids involving the reaction of an anion derived from an α-

morpholinonitrile with methyl acrylate.[2]

Chemical Reactivity:

The presence of both a carboxylic acid and a ketone functional group allows for a range of

chemical transformations:

Esterification: The carboxylic acid can be converted to an ester by reacting with an alcohol

under acidic conditions.
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Reduction: The ketone can be reduced to a secondary alcohol using reducing agents like

sodium borohydride.

Decarboxylation: Under certain conditions, the carboxylic acid group can be removed as

carbon dioxide.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and biological

evaluation of 2-Methyl-5-oxohexanoic acid have not been identified in the public domain.

However, a generalized workflow for a potential synthesis is presented below.

Hypothetical Synthesis Workflow:

Starting Material
(e.g., 2-methyl-5-hydroxyhexanoic acid)

Oxidation
(e.g., PCC, CH2Cl2)

Step 1 Aqueous Workup
& Extraction

Step 2 Purification
(e.g., Column Chromatography)

Step 3 2-Methyl-5-oxohexanoic acidStep 4 Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methyl-5-oxohexanoic acid.

Biological Activity and Metabolism
There is a significant lack of specific data regarding the biological activity and metabolic fate of

2-Methyl-5-oxohexanoic acid. It is speculated that, due to its structure, it may play a role in

fatty acid metabolism.

Branched-chain α-keto acids are known intermediates in the catabolism of branched-chain

amino acids (BCAAs) like leucine, isoleucine, and valine.[3][4] This process is crucial for

energy production. The initial step in BCAA metabolism is transamination to the corresponding

α-keto acid, which is then oxidatively decarboxylated by the branched-chain α-ketoacid

dehydrogenase (BCKDH) complex.[4][5][6]

Branched-Chain Amino Acid Catabolism Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-5-oxohexanoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278161#2-methyl-5-oxohexanoic-acid-cas-
number-54248-02-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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